Cas no 612-24-8 (2-Nitrobenzonitrile)
2-Nitrobenzonitrile (CAS 612-24-8) is a versatile aromatic nitrile compound featuring a nitro group at the ortho position of the benzonitrile scaffold. This yellow crystalline solid exhibits high chemical stability and serves as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-withdrawing nitro and cyano groups enable diverse reactivity, facilitating nucleophilic substitution, reduction, and cyclization reactions. The compound's well-defined structure and purity (>98%) make it valuable for precise synthetic applications, including heterocycle formation and functional group transformations. Its low solubility in water but good solubility in common organic solvents enhances utility in reaction design. Proper handling is required due to potential irritant properties.
2-Nitrobenzonitrile structure
Product Name:2-Nitrobenzonitrile
CAS No:612-24-8
MF:C7H4N2O2
MW:148.118861198425
MDL:MFCD00007044
CID:38874
PubChem ID:24886499
Update Time:2025-07-02
2-Nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Nitrobenzonitrile
- 2-CYANONITROBENZENE
- o-Nitrobenzonitrile
- o-nitrobenzonitrile(2-〞)
- 1-cyano-2-nitrobenzene
- 1-Nitro-2-cyanobenzene
- 2-cyano-1-nitrobenzene
- 2-nitrobenzenenitrile
- 2-nitro-benzonitril
- Benzonitrile,2-nitro
- Benzonitrile,o-nitro
- NiobiuM pentaoxide
- nitrobenzonitrile
- o-Cyanonitrobenzene
- o-nitro-benzonitril
- ortho-cyanonitrobenzene
- ortho-nitrobenzonitrile
- BENZONITRILE, o-NITRO-
- Benzonitrile, 2-nitro-
- 2-nitrobenzenecarbonitrile
- DRC6U29FCI
- SWBDKCMOLSUXRH-UHFFFAOYSA-N
- NSC1994
- 2-nitro-benzonitrile
- Benzonitrile, nitro-
- PubChem15693
- 2-Nitrobenzoic acid
- NSC-1994
- InChI=1/C7H4N2O2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4
- NITROBENZONITRILE, 2-
- 2-Nitrobenzonitrile, >=99.0% (GC)
- CK1052
- Q27276562
- Z57899730
- AM82820
- NSC 1994
- SCHEMBL56638
- A928568
- N0171
- NS00034610
- SY005983
- EN300-51194
- CCRIS 2326
- 1219795-50-2
- MFCD00007044
- A833110
- DTXSID80210100
- F0001-1611
- AKOS005141851
- AI3-16688
- CS-W016340
- PS-5303
- FT-0613183
- UNII-DRC6U29FCI
- 2-Nitrobenzoic acid nitrile
- 612-24-8
- EINECS 210-301-0
- AC-7382
- DB-053814
- 2-Cyanonitrobenzene; 1-Nitro-2-cyanobenzene
- FN05831
- 210-301-0
- DTXCID40132591
- Benzonitrile, 2-nitro-(9CI)
-
- MDL： MFCD00007044
- Inchi： 1S/C7H4N2O2/c8-5-6-3-1-2-4-7(6)9(10)11/h1-4H
- InChI Key： SWBDKCMOLSUXRH-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=CC=1C#N)=O
- BRN： 638987
Computed Properties
- Exact Mass: 148.02700
- Monoisotopic Mass: 148.027277
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 69.6
Experimental Properties
- Density: 1.4015 (rough estimate)
- Melting Point: 106.0 to 111.0 deg-C
- Boiling Point: 165°C/16mmHg(lit.)
- Flash Point: 165℃/16mm
- Refractive Index: 1.5300 (estimate)
- Water Partition Coefficient: Insoluble in water.
- PSA: 69.61000
- LogP: 1.98968
2-Nitrobenzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H302,H332
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 20/22
- Safety Instruction： S22-S24/25
- RTECS：DI4903000
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/22
2-Nitrobenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N814693-25g |
2-Nitrobenzonitrile |
612-24-8 | 98% | 25g |
￥660.00 | 2022-09-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 73060-10G |
2-Nitrobenzonitrile |
612-24-8 | ≥99.0% (GC) | 10G |
￥542.82 | 2022-02-24 | |
| TRC | N495043-1g |
2-Nitrobenzonitrile |
612-24-8 | 1g |
$ 50.00 | 2022-06-03 | ||
| TRC | N495043-5g |
2-Nitrobenzonitrile |
612-24-8 | 5g |
$ 70.00 | 2022-06-03 | ||
| TRC | N495043-10g |
2-Nitrobenzonitrile |
612-24-8 | 10g |
$ 115.00 | 2022-06-03 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R015294-25g |
2-Nitrobenzonitrile |
612-24-8 | 98% | 25g |
￥346 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R015294-5g |
2-Nitrobenzonitrile |
612-24-8 | 98% | 5g |
￥127 | 2024-05-22 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N35680-5g |
2-Nitrobenzonitrile |
612-24-8 | 98% | 5g |
￥99.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N35680-25g |
2-Nitrobenzonitrile |
612-24-8 | 98% | 25g |
￥452.0 | 2022-04-27 | |
| Apollo Scientific | OR5001-1g |
2-Nitrobenzonitrile |
612-24-8 | 98% | 1g |
£10.00 | 2023-09-02 |
2-Nitrobenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:612-24-8)2-Nitrobenzonitrile
Order Number:A928568
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:55
Price ($):175.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:612-24-8)2-硝基苯甲腈
Order Number:LE27051608
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:03
Price ($):discuss personally
Email:18501500038@163.com
2-Nitrobenzonitrile Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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